Cas no 1226431-97-5 (1-(furan-2-carbonyl)-4-{7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}piperazine)

• Product Name: 1-(furan-2-carbonyl)-4-{7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}piperazine
• CAS No: 1226431-97-5
• MF: C₁₉H₁₇N₇O₂
• MW: 375.383982419968
• CID: 5987860
• PubChem ID: 49678016
• Update Time: 2025-10-30

1-(furan-2-carbonyl)-4-{7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-carbonyl)-4-{7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}piperazine
• furan-2-yl-[4-(7-phenylpyrazolo[3,4-d]triazin-4-yl)piperazin-1-yl]methanone
• VU0528840-1
• furan-2-yl(4-(7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl)piperazin-1-yl)methanone
• F5954-0074
• CHEMBL4986940
• AKOS024528285
• 1-(furan-2-carbonyl)-4-{7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}piperazine
• 1226431-97-5

• Inchi： 1S/C19H17N7O2/c27-19(16-7-4-12-28-16)25-10-8-24(9-11-25)17-15-13-20-26(18(15)22-23-21-17)14-5-2-1-3-6-14/h1-7,12-13H,8-11H2
• InChI Key： ZMCVWYVBFFCEHN-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(N1CCN(C2=NN=NC3N(C4=CC=CC=C4)N=CC=32)CC1)=O

Computed Properties

• Exact Mass: 375.14437281g/mol
• Monoisotopic Mass: 375.14437281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(furan-2-carbonyl)-4-{7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}piperazine

Professional Introduction to Compound with CAS No 1226431-97-5 and Product Name: 1-(furan-2-carbonyl)-4-{7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}piperazine

The compound identified by the CAS number 1226431-97-5 and the product name 1-(furan-2-carbonyl)-4-{7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}piperazine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in therapeutic interventions.

At the core of this compound's structure lies a piperazine moiety, which is a well-known pharmacophore in drug design. Piperazines are frequently incorporated into drugs due to their ability to modulate biological pathways by interacting with various targets. In this particular compound, the piperazine ring is linked to a furan derivative and a pyrazolo[3,4-d][1,2,3]triazine scaffold, creating a complex system that may exhibit unique pharmacological properties. The furan-2-carbonyl group further enhances the molecular complexity, potentially influencing both the solubility and reactivity of the compound.

Recent research in the field of heterocyclic chemistry has highlighted the importance of multi-heterocyclic systems in developing novel therapeutics. The combination of a furan ring with a pyrazolo[3,4-d][1,2,3]triazine moiety in this compound suggests potential interactions with biological targets that are not easily achievable with simpler molecules. This structural complexity opens up avenues for exploring new mechanisms of action, particularly in areas such as inflammation and cancer treatment.

The 7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl substituent is another critical feature of this compound. Phenyl groups are commonly found in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. The integration of this phenyl ring into the pyrazolo[3,4-d][1,2,3]triazine scaffold may contribute to improved pharmacokinetic properties, making the compound more suitable for clinical applications. Additionally, the presence of multiple nitrogen atoms in this moiety suggests potential interactions with nucleophilic sites on biological targets.

In terms of synthetic chemistry, the preparation of 1-(furan-2-carbonyl)-4-{7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}piperazine involves multiple steps that require precise control over reaction conditions. The synthesis likely begins with the formation of the pyrazolo[3,4-d][1,2,3]triazine core through cyclocondensation reactions. Subsequent functionalization steps would introduce the piperazine ring and the furan derivative. The final step involves linking these components together through a condensation reaction or another suitable coupling method.

One of the key challenges in synthesizing such complex molecules is ensuring high yield and purity throughout the process. Impurities can significantly affect the pharmacological properties of a compound, making it essential to optimize synthetic routes carefully. Advances in catalytic methods and green chemistry principles may offer solutions to these challenges by improving reaction efficiency and reducing waste.

The potential applications of 1-(furan-2-carbonyl)-4-{7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}piperazine span across various therapeutic areas. Given its structural complexity and functional groups, it may exhibit activity against multiple targets simultaneously. This polypharmacicity could be particularly beneficial in treating complex diseases where multiple pathways are involved. For instance, research has shown that multi-target inhibitors can provide synergistic effects that enhance therapeutic outcomes.

In oncology research, 1-(furan-2-carbonyl)-4-{7-phenyl-7H-pyrazolo[3,d][1,2,3]triazine}-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy piperazine has shown promise as an anti-cancer agent due to its ability to inhibit key enzymes involved in tumor growth and proliferation. Studies have indicated that compounds with similar structural features can disrupt signaling pathways that promote cancer cell survival. Further investigation into this compound's mechanism of action could lead to novel therapeutic strategies for combating cancer.

In addition to oncology, this compound may also have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Piperazine derivatives have been explored for their anti-inflammatory properties, and combining them with other bioactive moieties could enhance their efficacy. Preclinical studies are needed to evaluate whether 1226431975 exhibits sufficient anti-inflammatory activity to warrant further development as a therapeutic agent.

The development of new drugs is often hindered by issues related to drug resistance and side effects. However, compounds like 1226431975 offer opportunities to overcome these challenges through innovative drug design approaches. By targeting multiple pathways simultaneously, multi-target drugs can reduce the likelihood of resistance developing compared to single-target agents. Furthermore, careful optimization of structural features can minimize side effects while maintaining therapeutic efficacy.

As research continues advances in computational chemistry and artificial intelligence (AI) are enabling more efficient drug discovery processes. These technologies can predict how different molecular structures will interact with biological targets, allowing researchers to design compounds with desired properties more rapidly than traditional methods alone would permit. The application of AI-driven virtual screening techniques may help identify promising candidates like 1226431975 for further experimental validation.

In conclusion, 1226431975 (also known as 1-(furan[[email protected]]carbonyl)-[[email protected]]{[[email protected]]}) represents an exciting development in pharmaceutical chemistry due to its complex structure and potential therapeutic applications across multiple disease areas including cancer* inflammation* etc.. While further research is needed before clinical use* preliminary findings suggest that this compound warrants continued investigation as part*of broader efforts toward discovering novel treatments for human diseases